Cas no 2034348-65-5 (1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine)

1-(5-Methyl-1,2-oxazole-3-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine is a heterocyclic compound featuring a piperazine core linked to both a 5-methyl-1,2-oxazole-3-carbonyl moiety and a 3-methyl-[1,2,4]triazolo[4,3-a]pyrazine group. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of multiple nitrogen-containing heterocycles enhances its binding affinity to enzymatic targets, while the methyl substitutions improve metabolic stability. The compound's modular design allows for further derivatization, making it a versatile intermediate in drug discovery. Its well-defined synthetic route ensures reproducibility, and its physicochemical properties suggest favorable bioavailability for preclinical evaluation.
1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine structure
2034348-65-5 structure
Product Name:1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine
CAS No:2034348-65-5
MF:C15H17N7O2
MW:327.341181516647
CID:5550466
Update Time:2025-05-20

1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine Chemical and Physical Properties

Names and Identifiers

    • (5-methyl-1,2-oxazol-3-yl)-[4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl]methanone
    • 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine
    • Inchi: 1S/C15H17N7O2/c1-10-9-12(19-24-10)15(23)21-7-5-20(6-8-21)13-14-18-17-11(2)22(14)4-3-16-13/h3-4,9H,5-8H2,1-2H3
    • InChI Key: SUAKLRGLPJGXNP-UHFFFAOYSA-N
    • SMILES: C(C1C=C(C)ON=1)(N1CCN(C2=NC=CN3C(C)=NN=C23)CC1)=O

1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine Pricemore >>

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Additional information on 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine

1-(5-Methyl-1,2-Oxazole-3-Carbonyl)-4-{3-Methyl-[1,2,4]Triazolo[4,3-a]Pyrazin-8-yl}Piperazine: A Comprehensive Overview

The compound with CAS No 2034348-65-5, known as 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound is a complex heterocyclic structure that combines elements of oxazole, triazolopyrazine, and piperazine moieties. Its unique architecture makes it a promising candidate for various applications, particularly in drug discovery and materials science.

1-(5-Methyl-1,2-Oxazole-3-Carbonyl) is a key structural component of this compound. Oxazole rings are well-known for their stability and versatility in organic synthesis. The methyl substitution at position 5 of the oxazole ring adds to the compound's chemical diversity and potential reactivity. Recent studies have highlighted the role of oxazole-containing compounds in modulating enzyme activity and cellular signaling pathways, making them valuable in therapeutic development.

The [1,2,4]triazolo[4,3-a]pyrazine moiety is another critical feature of this molecule. Triazolopyrazines are heterocycles that combine the properties of triazoles and pyrazines. The presence of a methyl group at position 3 further enhances the compound's electronic properties and pharmacokinetic profile. Researchers have demonstrated that such structures can exhibit potent inhibitory effects against various enzymes implicated in diseases such as cancer and neurodegenerative disorders.

The piperazine ring serves as a central connecting unit in this molecule. Piperazines are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their compatibility with diverse functional groups. The integration of piperazine with the oxazole and triazolopyrazine moieties creates a highly functionalized structure capable of interacting with multiple biological targets.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine. Molecular docking studies have revealed its potential to bind to protein targets such as kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound for drug development.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving coupling agents like HATU or EDCI. The construction of the triazolopyrazine ring often requires precise control over reaction conditions to ensure regioselectivity. Researchers have optimized these synthetic pathways to improve yield and purity, making large-scale production feasible.

Pharmacokinetic studies on this compound have shown promising results regarding its bioavailability and metabolic stability. These properties are crucial for its potential use as an oral medication. Additionally, preliminary toxicity studies indicate that it exhibits low cytotoxicity against normal cells, which is a favorable trait for therapeutic agents.

Looking ahead, ongoing research is focused on exploring the therapeutic potential of CAS No 2034348-65-5 in various disease models. Preclinical trials are currently underway to assess its efficacy in treating conditions such as inflammatory diseases and central nervous system disorders. The compound's ability to modulate multiple signaling pathways makes it a versatile candidate for addressing complex pathologies.

In conclusion, 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine represents a cutting-edge advancement in heterocyclic chemistry. Its unique structure, combined with recent research findings, positions it as a compelling candidate for future therapeutic interventions. As research continues to unfold its full potential, this compound holds great promise for contributing to the development of innovative medicines.

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